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Compound of Interest

Compound Name: Rivastigmine metabolite-d6

Cat. No.: B563595 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, analytical methodologies, and key applications of Rivastigmine metabolite-d6.

This deuterated analog serves as a critical internal standard for the accurate quantification of

the primary metabolite of Rivastigmine in various biological matrices.

Commercial Availability and Suppliers
Rivastigmine metabolite-d6, also known by its chemical name (S)-3-(1-(bis(methyl-

d3)amino)ethyl)phenol or 3-[(1S)-1-(Dimethylamino)ethyl]phenol-d6, is available from a range

of specialized chemical suppliers. Its primary use is as an internal standard in bioanalytical

studies, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Below is a summary of key suppliers and their product specifications.
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Note: Purity and other specifications should be confirmed with the supplier via the Certificate of

Analysis (CoA) for the specific lot.

Physicochemical Properties
A representative Certificate of Analysis for Rivastigmine Metabolite-d6 indicates the following

properties:

Property Value

Appearance Colorless oil

Molecular Formula C₈H₁₁D₆NO

Molecular Weight 157.26

¹H-NMR Conforms to structure

Mass Spectrum Conforms to structure

Chromatographic Purity >98%

Storage Condition 2-8 °C in a well-closed container

Metabolic Pathway of Rivastigmine
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Rivastigmine is a reversible cholinesterase inhibitor used for the treatment of dementia. Its

primary metabolic pathway involves hydrolysis by esterases to its decarbamylated metabolite,

3-[(1S)-1-(Dimethylamino)ethyl]phenol (also known as NAP 226-90). This metabolite is then

further conjugated before excretion. The use of a deuterated internal standard of this

metabolite is crucial for accurately studying the pharmacokinetics of Rivastigmine.

Rivastigmine Rivastigmine Metabolite
(NAP 226-90)

Esterase Hydrolysis Conjugated MetabolitesConjugation Renal Excretion

Click to download full resolution via product page

Caption: Metabolic pathway of Rivastigmine to its primary metabolite.

Experimental Protocol: Quantification of
Rivastigmine and its Metabolite in Human Plasma
using LC-MS/MS
The following protocol outlines a general procedure for the simultaneous determination of

Rivastigmine and its primary metabolite in human plasma using Rivastigmine metabolite-d6
as an internal standard. This method is essential for pharmacokinetic and bioequivalence

studies.

1. Materials and Reagents:

Rivastigmine reference standard

Rivastigmine metabolite (NAP 226-90) reference standard

Rivastigmine metabolite-d6 (internal standard)

Human plasma (with anticoagulant)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)
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Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges

2. Standard and Internal Standard Solution Preparation:

Prepare stock solutions of Rivastigmine, its metabolite, and the deuterated internal standard

in methanol at a concentration of 1 mg/mL.

Prepare working standard solutions by serial dilution of the stock solutions with a

methanol/water mixture (50:50, v/v).

Prepare a working internal standard solution of Rivastigmine metabolite-d6 at a suitable

concentration (e.g., 100 ng/mL) in the same diluent.

3. Sample Preparation (Solid Phase Extraction):

To 200 µL of human plasma, add 20 µL of the internal standard working solution.

Vortex mix for 30 seconds.

Condition an SPE cartridge with methanol followed by water.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge with a low-organic solvent mixture to remove interferences.

Elute the analytes with an appropriate organic solvent (e.g., acetonitrile or methanol).

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography system.
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Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in

acetonitrile.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

MRM Transitions:

Rivastigmine: m/z 251.2 → 184.2

Rivastigmine Metabolite: m/z 166.1 → 121.1

Rivastigmine Metabolite-d6 (IS): m/z 172.1 → 127.1

5. Data Analysis:

Quantify the analytes by calculating the peak area ratio of the analyte to the internal

standard.

Construct a calibration curve by plotting the peak area ratios against the corresponding

concentrations of the calibration standards.

Determine the concentration of the analytes in the plasma samples from the calibration

curve.
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Caption: General workflow for bioanalytical sample preparation and analysis.
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Synthesis of Rivastigmine Metabolite-d6
The synthesis of Rivastigmine metabolite-d6 typically involves the reductive amination of 3-

hydroxyacetophenone with deuterated dimethylamine (dimethylamine-d6). The resulting

deuterated aminophenol is the target compound.

3-Hydroxyacetophenone

Rivastigmine metabolite-d6

Reductive Amination

Dimethylamine-d6
((CD₃)₂NH)

Reducing Agent
(e.g., NaBH₃CN)

Click to download full resolution via product page

Caption: Synthetic pathway for Rivastigmine metabolite-d6.

This technical guide provides a foundational understanding of Rivastigmine metabolite-d6 for

researchers and professionals in drug development. For specific applications and

troubleshooting, it is recommended to consult the detailed technical data sheets from the

suppliers and relevant scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to Rivastigmine Metabolite-d6:
Commercial Availability, Analysis, and Application]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b563595#commercial-availability-and-
suppliers-of-rivastigmine-metabolite-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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